Cas no 90253-23-9 (4-cycloheptyl-1H-pyrazole)

4-Cycloheptyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole ring substituted with a cycloheptyl group at the 4-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The cycloheptyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. Its rigid yet flexible framework allows for precise modulation of molecular interactions, aiding in the development of selective enzyme inhibitors or receptor ligands. The compound’s stability under standard conditions and compatibility with further functionalization make it a versatile building block for synthetic applications. Suitable for use in medicinal chemistry, it offers a balance of reactivity and structural diversity for targeted molecular design.

4-cycloheptyl-1H-pyrazole structure

Product Name:4-cycloheptyl-1H-pyrazole

CAS No:90253-23-9

MF:C₁₀H₁₆N₂

MW:164.247442245483

CID:791182

PubChem ID:13163979

Update Time:2025-06-07

4-cycloheptyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-cycloheptyl-
- 4-cycloheptyl-1H-pyrazole
- 90253-23-9
- EN300-1762457
- DTXSID60524010
- Inchi： 1S/C10H16N2/c1-2-4-6-9(5-3-1)10-7-11-12-8-10/h7-9H,1-6H2,(H,11,12)
- InChI Key： APCXXGYOSOLREP-UHFFFAOYSA-N
- SMILES： N1C=C(C=N1)C1CCCCCC1

Computed Properties

Exact Mass: 164.131348519g/mol
Monoisotopic Mass: 164.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 28.7Å²

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